7-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(3-phenylpropyl)quinazoline-2,4(1H,3H)-dione

Specification

• Molecular Formula: C25H19ClN4O3
• Molecular Weight: 458.9 g/mol
• IUPAC Name: 7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(3-phenylpropyl)-1H-quinazoline-2,4-dione
• Standard InChI: InChI=1S/C25H19ClN4O3/c26-19-10-4-9-17(14-19)22-28-23(33-29-22)18-11-12-20-21(15-18)27-25(32)30(24(20)31)13-5-8-16-6-2-1-3-7-16/h1-4,6-7,9-12,14-15H,5,8,13H2,(H,27,32)
• Standard InChI Key: IWIWQGMJVAOSHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCN2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC(=CC=C5)Cl)NC2=O

Introduction

Synthesis of Similar Compounds

The synthesis of quinazoline and oxadiazole derivatives typically involves multi-step reactions. For quinazolines, common methods include the condensation of anthranilic acid with various reagents, while oxadiazoles can be synthesized through cyclization reactions involving hydrazides and esters.

Pharmacological Activities

Quinazoline derivatives have been explored for their antimicrobial properties, acting as inhibitors of bacterial gyrase and DNA topoisomerase IV. Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Activity	Description
Antimicrobial	Inhibition of bacterial enzymes like gyrase and topoisomerase.
Anticancer	Potential to inhibit cell growth and proliferation.
Anti-inflammatory	Ability to reduce inflammation in biological systems.

Research Findings and Future Directions

While specific research findings on 7-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(3-phenylpropyl)quinazoline-2,4(1H,3H)-dione are not available, studies on similar compounds suggest promising biological activities. Future research should focus on synthesizing this compound and evaluating its pharmacological properties, particularly its potential as an antimicrobial or anticancer agent.